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Compound of Interest

Compound Name: AC-262536

Cat. No.: B605115 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AC-262536, also known as Accadrine, is a potent and selective non-steroidal androgen

receptor modulator (SARM).[1][2][3] It acts as a partial agonist for the androgen receptor (AR)

with a high affinity (Ki of 5 nM) and demonstrates tissue-selective anabolic effects.[1][4] In cell-

based assays, AC-262536 has been shown to modulate the transcriptional activity of AR target

genes and can inhibit the proliferation of prostate cancer cells, such as LNCaP.[5][6] Proper

preparation of AC-262536 solutions is critical for obtaining accurate and reproducible results in

cell culture experiments. These application notes provide a detailed protocol for the dissolution

of AC-262536 for in vitro studies.

Chemical Properties and Solubility
AC-262536 is supplied as a solid and is soluble in dimethyl sulfoxide (DMSO).[5][6] It has a

molecular weight of approximately 278.35 g/mol .[3][7]

Table 1: AC-262536 Solubility and Storage
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Parameter Value Source

Solvent Dimethyl Sulfoxide (DMSO) [5][6]

Solubility in DMSO ≥ 50 mg/mL (179.63 mM) [8]

Storage of Solid -20°C for up to 3 years [8]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[8][9]

Note: Achieving the maximum solubility in DMSO may require warming the solution to 60°C

and using ultrasonication.[8] Solutions are reported to be unstable, and it is recommended to

prepare them fresh or store them in small, single-use aliquots to avoid repeated freeze-thaw

cycles.[3][9]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of AC-262536 in DMSO.

Materials:

AC-262536 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Equilibrate: Allow the vial of AC-262536 powder to come to room temperature before

opening to prevent moisture condensation.
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Weighing: Accurately weigh the desired amount of AC-262536 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.78 mg of AC-262536 (Molecular

Weight: 278.35 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the AC-
262536 powder. For a 10 mM stock, if you weighed 2.78 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

gentle warming (up to 60°C) and/or sonication can be used to aid dissolution.[8] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use sterile tubes to

minimize freeze-thaw cycles.[9] Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[8][9]

This protocol outlines the steps for diluting the AC-262536 stock solution for treating cells in

culture.

Materials:

Prepared AC-262536 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line being used

Cells plated in multi-well plates

Vehicle control (anhydrous DMSO)

Procedure:

Cell Plating: Plate the cells at the desired density in a multi-well plate and allow them to

adhere and grow overnight under standard culture conditions (e.g., 37°C, 5% CO₂).

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the AC-
262536 stock solution at room temperature. Prepare serial dilutions of the stock solution in

complete cell culture medium to achieve the desired final concentrations for treatment.
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Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically below 0.1%, to avoid solvent-induced cytotoxicity.[10][11] Some

cell lines may tolerate higher concentrations, but it is recommended to perform a solvent

tolerance assay to determine the optimal DMSO concentration for your specific cell line.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the

culture medium as used for the highest concentration of AC-262536 treatment. This is crucial

to distinguish the effects of the compound from any effects of the solvent.

Cell Treatment: Carefully remove the existing medium from the cells and replace it with the

medium containing the desired concentrations of AC-262536 or the vehicle control.

Incubation: Return the cells to the incubator and incubate for the desired experimental

duration.
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Caption: Workflow for preparing and applying AC-262536 in cell culture.

Caption: AC-262536 signaling pathway via the Androgen Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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